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Compound of Interest

Compound Name: 5-azido-2H-1,3-benzodioxole

Cat. No.: B15306671

For the attention of researchers, scientists, and professionals in drug development, this
document provides a comprehensive guide to the chemical compound 5-azido-2H-1,3-
benzodioxole. Due to the limited availability of public data on this specific molecule, this guide
focuses on its fundamental properties, hypothesized synthesis, and potential applications
based on the characteristics of its constituent functional groups.

Core Chemical Identifiers

A definitive CAS (Chemical Abstracts Service) number for 5-azido-2H-1,3-benzodioxole could
not be retrieved from major chemical databases, suggesting its status as a novel or specialized
research compound.

Identifier Value Source
IUPAC Name 5-azido-1,3-benzodioxole

Molecular Formula C7HsN30:2 [1]
Molecular Weight 163.14 g/mol [1]
SMILES N3clccc20C0Oc2cl [1]

Hypothetical Synthesis and Experimental Workflow
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While specific experimental protocols for the synthesis of 5-azido-2H-1,3-benzodioxole are
not documented in publicly available literature, a plausible synthetic route can be proposed
based on established organic chemistry principles. A common method for introducing an azide
group to an aromatic ring is through the diazotization of an amino group, followed by
substitution with an azide salt.

The logical workflow for such a synthesis is outlined below:

Synthetic Pathway
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A proposed synthetic workflow for 5-azido-1,3-benzodioxole.

Potential Applications in Research and Drug
Development

The incorporation of an azido group onto the 1,3-benzodioxole scaffold opens up numerous
possibilities for its application in chemical biology and drug discovery, primarily through
bioorthogonal chemistry. The azide group can participate in highly specific and efficient "click”
reactions, such as the Staudinger ligation or copper-catalyzed and strain-promoted azide-
alkyne cycloadditions. These reactions allow for the covalent labeling of biomolecules in
complex biological systems.

The logical relationship for its potential use as a molecular probe is depicted below:

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b15306671?utm_src=pdf-body
https://www.benchchem.com/product/b15306671?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15306671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Bioorthogonal Labeling Application

5-azido-1,3-benzodioxole

Click Chemistry
(e.g., with an alkyne-tagged biomolecule)

Covalent Labeling of Target

Allows for

Visualization, Tracking, or Isolation of Biomolecules

Click to download full resolution via product page
Logical flow of the application of 5-azido-1,3-benzodioxole in bioorthogonal chemistry.

Concluding Remarks

5-azido-2H-1,3-benzodioxole represents a molecule of significant interest for advanced
chemical and biological research. While detailed experimental data remains scarce, its
structural features suggest a high potential for use as a tool in molecular biology and as a
building block in the synthesis of novel therapeutic agents. Further research into the synthesis,
characterization, and reactivity of this compound is warranted to fully explore its capabilities.
Researchers interested in this molecule are encouraged to perform de novo synthesis and
characterization to establish a comprehensive data profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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